Cas no 89977-62-8 (7-Amino-3-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid)

7-Amino-3-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core with functional groups at the 3-, 6-, and 7-positions. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals and agrochemicals. The presence of both amino and carboxylic acid moieties enhances its reactivity, enabling derivatization for tailored molecular designs. Its rigid fused-ring system contributes to stability, while the methyl group at the 3-position may influence steric and electronic properties. This compound is valued in medicinal chemistry for its potential in developing biologically active molecules, including kinase inhibitors or antimicrobial agents. High purity and consistent quality are critical for research and industrial use.

7-Amino-3-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid structure

89977-62-8 structure

Product Name:7-Amino-3-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid

CAS No:89977-62-8

MF:C₈H₈N₄O₂

MW:192.17472076416

MDL:MFCD18835308

CID:1089002

PubChem ID:45089269

Update Time:2025-10-29

7-Amino-3-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 7-Amino-3-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid
- Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-amino-3-methyl- (7CI)
- PYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID, 7-AMINO-3-METHYL
- AK138853
- FCH1009612
- ST24045575
- 7-Amino-3-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid (ACI)
- 89977-62-8
- AKOS022185916
- 7-Amino-3-methylpyrazolo[1,5-a]pyrimidine-6-carboxylicacid
- DS-6119
- DB-278112
- Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-amino-3-methyl-
- CS-0080357
- MDL： MFCD18835308
- Inchi： 1S/C8H8N4O2/c1-4-2-11-12-6(9)5(8(13)14)3-10-7(4)12/h2-3H,9H2,1H3,(H,13,14)
- InChI Key： MLJOLIOZCKQKHW-UHFFFAOYSA-N
- SMILES： O=C(C1=C(N)N2C(=C(C)C=N2)N=C1)O

Computed Properties

Exact Mass: 192.065
Monoisotopic Mass: 192.065
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 93.5
XLogP3: 0.4

7-Amino-3-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid Pricemore >>

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7-Amino-3-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid Production Method

Production Method 1

89977-62-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol ; 4 h, reflux

Reference

: Preparation and optimization of pyrazolo[1,5-a]pyrimidines as new potent PDE4 inhibitors

Le Roux, Jacques; Leriche, Caroline; Chamiot-Clerc, Philippe; Feutrill, John; Halley, Frank; et al, Bioorganic & Medicinal Chemistry Letters, 2016, 26(2), 454-459